![molecular formula C19H16ClFN4S B2451775 N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide CAS No. 847407-16-3](/img/structure/B2451775.png)
N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide
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Description
N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide is a useful research compound. Its molecular formula is C19H16ClFN4S and its molecular weight is 386.87. The purity is usually 95%.
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Scientific Research Applications
Monoamine Oxidase Inhibitory Activities
Research on derivatives similar to N-(4-chlorophenyl)-4-(4-fluorophenyl)-6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carbothioamide has shown their potential as monoamine oxidase (MAO) inhibitors. Studies have demonstrated that certain derivatives exhibit significant inhibitory activity against MAO-A and MAO-B enzymes, which could be beneficial for developing antidepressant and anxiolytic drugs (Koç et al., 2014).
Anticonvulsant Activity
Similar compounds have been evaluated for their anticonvulsant properties. Some have shown significant activity in seizure models, indicating their potential in developing treatments for epilepsy and related disorders (Ahsan et al., 2013).
Computational and Molecular Docking Studies
Further research includes computational chemistry and molecular docking studies. These studies provide insights into the molecular interactions and binding patterns of such compounds, enhancing the understanding of their potential therapeutic effects (Uzun, 2022).
Antimicrobial Activity
Some derivatives have been assayed for their antimicrobial activity against various bacterial and fungal strains. This suggests potential applications in developing new antimicrobial agents (Bhuva et al., 2015).
Bioinformatics and Bioactivity Prediction
Bioinformatics platforms have been utilized to predict the bioactivity of these derivatives. This approach helps in optimizing the pharmacophore, toxicity, lipophilicity, and overall bioactivity for potential therapeutic uses (Ahsan et al., 2012).
Molecular Spectroscopy and Antimicrobial Potential
Molecular spectroscopic techniques have been employed to analyze these compounds for their antimicrobial potential, providing insights into the intermolecular interactions crucial for their activity (Sivakumar et al., 2020).
properties
IUPAC Name |
N-(4-chlorophenyl)-4-(4-fluorophenyl)-1,4,6,7-tetrahydroimidazo[4,5-c]pyridine-5-carbothioamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16ClFN4S/c20-13-3-7-15(8-4-13)24-19(26)25-10-9-16-17(23-11-22-16)18(25)12-1-5-14(21)6-2-12/h1-8,11,18H,9-10H2,(H,22,23)(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRLLZVBXNDOCNN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C(C2=C1NC=N2)C3=CC=C(C=C3)F)C(=S)NC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClFN4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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